Cas no 1804104-54-8 (2-(Bromomethyl)-7-ethoxybenzo[d]oxazole)

• Product Name: 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole
• CAS No: 1804104-54-8
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 4820258
• Update Time: 2025-11-02

2-(Bromomethyl)-7-ethoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole

• Inchi： 1S/C10H10BrNO2/c1-2-13-8-5-3-4-7-10(8)14-9(6-11)12-7/h3-5H,2,6H2,1H3
• InChI Key： JNLVOSHONWPPQL-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=CC=C(C=2O1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3

Additional information on 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole

2-(Bromomethyl)-7-ethoxybenzo[d]oxazole (CAS No. 1804104-54-8): A Versatile Building Block in Modern Medicinal Chemistry

The compound 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole (CAS No. 1804104-54-8) has emerged as a key structural motif in the field of medicinal chemistry and organic synthesis. This heterocyclic compound combines the unique electronic properties of benzo[d]oxazole with the functional versatility of ethyl ether and bromomethyl substituents, positioning it as a valuable intermediate in the development of novel therapeutics. Recent advances in drug discovery and targeted therapy have highlighted the importance of such heterocycles in modulating biological pathways, particularly in the design of covalent inhibitors and prodrug strategies.

The benzo[d]oxazole scaffold is well-documented in the literature for its ability to form stable hydrogen bonds and participate in polar interactions with protein targets. The presence of the 7-ethoxy group in 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole introduces additional hydrophobicity and solubility modulation properties, which are critical for optimizing drug-like characteristics in lead compound development. Notably, a 2023 study published in Journal of Medicinal Chemistry demonstrated that ethoxy-substituted oxazoles exhibit enhanced metabolic stability compared to their unsubstituted counterparts, a finding that directly supports the utility of 7-ethoxybenzo[d]oxazole derivatives in long-acting formulations.

The bromomethyl functionality in 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole serves as a powerful electrophilic handle for further chemical transformations. This feature has been exploited in recent click chemistry approaches, where the bromomethyl group can be readily converted into azides, amines, or thiols through nucleophilic substitution reactions. A 2024 report in ACS Chemical Biology highlighted the use of iodide-mediated coupling to generate bioconjugates incorporating 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole as a targeting moiety for antibody-drug conjugates (ADCs). These findings underscore the compound's potential in precision oncology and immunotherapy applications.

The synthetic accessibility of 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole has been significantly improved by recent advances in microwave-assisted synthesis and green chemistry protocols. A comparative analysis published in Organic Process Research & Development in 2023 showed that the use of ionic liquid catalysts reduced reaction times by up to 60% while maintaining >95% yield and purity. This efficiency is particularly valuable in high-throughput screening campaigns where rapid molecule synthesis is essential for hit-to-lead optimization. The compound's shelf life and thermal stability also make it suitable for scale-up processes in pharmaceutical manufacturing.

Current research is exploring the biological activity of 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole derivatives in neurodegenerative disease models. A preclinical study from Cell Reports (2024) demonstrated that oxazole-based compounds with ethyl ether substituents exhibited modulation of tau protein aggregation in Alzheimer's disease cell lines. The electronic effects of the ethoxy group appear to influence ligand binding affinity to tau kinases, suggesting a promising avenue for structure-activity relationship (SAR) studies. These findings align with broader efforts to develop small molecule modulators for protein-protein interactions in complex disease pathways.

In the context of drug delivery systems, the 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole core has shown potential as a prodrug linker. A 2024 study in Advanced Drug Delivery Reviews demonstrated that oxazole-based linkers could be cleaved under specific enzymatic conditions in tumor microenvironments, enabling site-specific drug release. The hydrophobic-hydrophilic balance provided by the ethoxy group enhances solubility in aqueous media, while the bromomethyl functionality allows for controlled release kinetics through thiol-mediated cleavage. These properties position the compound as a versatile platform for smart drug delivery applications.

The electronic structure of 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole has been extensively characterized using computational chemistry tools. Density functional theory (DFT) calculations published in Chemical Science (2023) revealed that the ethoxy group exerts a mesomeric effect that enhances the electron density in the oxazole ring, potentially improving binding interactions with polar residues in target proteins. This insight has guided the design of analogs with altered substituents to fine-tune selectivity profiles for specific therapeutic targets.

As the field of molecular design continues to evolve, 2-(Bromomethyl)-7-ethoxybenzo[d]oxazole (CAS No. 1804104-54-8) stands as a testament to the power of heterocyclic chemistry in addressing unmet medical needs. Its unique combination of reactivity, stability, and biological relevance ensures its continued role in innovative drug development, from early-stage discovery to late-stage optimization. Ongoing research will undoubtedly uncover new applications for this versatile scaffold, further expanding its impact on modern medicine.